Deferasirox Methyl Ester-d3

Specification

• Molecular Formula: C₂₂H₁₄D₃N₃O₄
• Molecular Weight: 390.41

Introduction

Chemical Properties and Structure

Deferasirox Methyl Ester-d3 is characterized by specific chemical and physical properties that define its behavior and applications. The compound has a molecular formula of C22H14D3N3O4 and a molecular weight of 390.41 g/mol. The structure contains three deuterium atoms replacing hydrogen atoms in the methyl ester group, as indicated by the "-d3" suffix in its name. Its SMILES notation is OC1=CC=CC=C1C2=NN(C3=CC=C(C(OC([2H])([2H])[2H])=O)C=C3)C(C4=C(O)C=CC=C4)=N2.

The non-deuterated parent compound, Deferasirox Methyl Ester, has a molecular formula of C22H17N3O4 and a molecular weight of 387.39 g/mol. The slight difference in molecular weight (approximately 3 atomic mass units) is due to the replacement of three hydrogen atoms with three deuterium atoms in the deuterated version.

Structural Comparison

Table 1: Comparison of Deferasirox Methyl Ester-d3 with its Non-deuterated Counterpart

Property	Deferasirox Methyl Ester-d3	Deferasirox Methyl Ester
Molecular Formula	C22H14D3N3O4	C22H17N3O4
Molecular Weight	390.41 g/mol	387.39 g/mol
CAS Number	Not specified	1266741-05-2
Synonyms	None reported	4-[3,5-Bis(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl]benzoic acid methyl ester; methyl 4-[3,5-bis(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl]benzoate

Analytical Applications

Deferasirox Methyl Ester-d3 serves as an important analytical tool, particularly in liquid chromatography-mass spectrometry (LC-MS) applications. The compound's deuterium labeling makes it especially valuable as an internal standard in quantitative analyses.

LC-MS/MS Applications

In LC-MS/MS analyses, stable isotope-labeled compounds like Deferasirox Methyl Ester-d3 are employed as internal standards due to their similar chemical behavior but distinct mass compared to the analyte of interest. This property allows for accurate quantification by accounting for variations in sample preparation and instrument performance.

Research has demonstrated that when analyzing Deferasirox in biological samples, analytical challenges can arise due to the compound's ability to form complexes with ferric ions. These complexes can lead to lower detected concentration levels during LC-MS analysis. Methods have been developed to address this issue, such as adding ethylenediamine tetraacetate dihydrate (EDTA) to competitively inhibit Deferasirox from complexing with ferric ions.

While no specific studies focusing on Deferasirox Methyl Ester-d3 were provided in the search results, it's reasonable to infer that this deuterated compound would serve as an excellent internal standard for LC-MS/MS methods developed for the analysis of Deferasirox and its metabolites in biological samples.

Relationship to Deferasirox

Deferasirox Methyl Ester-d3 is directly related to Deferasirox, which is an orally active iron chelator used clinically to treat iron overload conditions. Understanding this relationship provides context for the significance of Deferasirox Methyl Ester-d3 in pharmaceutical research.

Clinical Significance of Deferasirox

Deferasirox is used in the treatment of patients with iron overload, particularly those with hereditary hemochromatosis who are refractory to or intolerant of phlebotomy. Clinical studies have demonstrated that Deferasirox effectively reduces iron burden in these patients, as evidenced by decreases in serum ferritin, transferrin saturation, liver iron concentration, and alanine aminotransferase levels.

Metabolic Pathway Relevance

Deferasirox Methyl Ester may represent a potential metabolite or synthetic intermediate in the production of Deferasirox. While the search results don't explicitly confirm this relationship, the structural similarity suggests a potential connection in the metabolic or synthetic pathway. The deuterated form (Deferasirox Methyl Ester-d3) would be valuable in tracking and quantifying such metabolic processes.

Parameter	Specification
Product Code	TRC-D228677
Product Format	Neat
Purity	>95% (HPLC)
Storage Temperature	+4°C
Shipping Temperature	Room Temperature
Country of Origin	CANADA
Product Type	Stable Isotope Labelled

Research Applications

Deferasirox Methyl Ester-d3 has several important applications in pharmaceutical research and development processes. Its deuterium labeling makes it particularly valuable in specific research contexts.

Analytical Method Development

In the development and validation of analytical methods for Deferasirox, the deuterated methyl ester serves as an internal standard that closely mimics the behavior of the target analyte while being distinguishable by mass spectrometry. This is particularly valuable in pharmacokinetic studies where accurate quantification is essential.

A relevant example is found in the development of LC-MS/MS methods for Deferasirox determination in human plasma. In one study, researchers developed a method that successfully addressed the challenges of iron complexation by utilizing EDTA in the mobile phase. Similar approaches could benefit from the use of Deferasirox Methyl Ester-d3 as an internal standard.

Quality Control Applications

In pharmaceutical quality control, Deferasirox Methyl Ester is identified as an impurity standard for Deferasirox. The deuterated form would provide an additional tool for accurately quantifying this impurity in drug formulations.

Deferasirox Methyl Ester is used for Quality Control (QC) and Quality Assurance (QA) during commercial production of Deferasirox and its related formulations. It also plays a role in the process of Abbreviated New Drug Application (ANDA) filing to FDA and toxicity studies of respective drug formulations.

Related Compounds in the Deferasirox Family

Understanding the relationship between Deferasirox Methyl Ester-d3 and other compounds in the Deferasirox family provides valuable context for researchers working with these materials.

Known Related Compounds

Table 3: Related Compounds in the Deferasirox Family

Compound Name	Molecular Formula	Molecular Weight	CAS Number
Deferasirox	C21H15N3O4	373.36	201530-41-8
Deferasirox Methyl Ester	C22H17N3O4	387.39	1266741-05-2
Deferasirox Ethyl Ester	C23H19N3O4	401.43	201530-79-2
Deferasirox Iron Complex-d8	-	804.59	554445-58-8 (non-labelled)
Deferasirox BP Impurity C (Ortho Isomer)	C21H15N3O4	373.36	201530-78-1
Deferasirox BP Impurity D (Meta Isomer)	C21H15N3O4	373.36	2254105-61-6

The variety of related compounds demonstrates the complexity of the Deferasirox chemistry and highlights the importance of specific reference standards like Deferasirox Methyl Ester-d3 for accurate identification and quantification.